molecular formula C20H14Cl2N2O2 B6101913 N-[4-(benzoylamino)phenyl]-2,4-dichlorobenzamide

N-[4-(benzoylamino)phenyl]-2,4-dichlorobenzamide

Cat. No. B6101913
M. Wt: 385.2 g/mol
InChI Key: BGDIGPJYTJKZSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[4-(benzoylamino)phenyl]-2,4-dichlorobenzamide, commonly known as BDP-9066, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BDP-9066 is a synthetic compound that belongs to the class of benzamides and has been extensively studied for its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The exact mechanism of action of BDP-9066 is not yet fully understood. However, studies have suggested that it exerts its anti-cancer activity by inhibiting the activity of histone deacetylases (HDACs). HDACs are enzymes that play a crucial role in the regulation of gene expression, and their inhibition has been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
BDP-9066 has been shown to exhibit several biochemical and physiological effects. Studies have suggested that it can induce cell cycle arrest, inhibit cell proliferation, and induce apoptosis in cancer cells. Additionally, BDP-9066 has been shown to inhibit angiogenesis, which is the process of forming new blood vessels that tumors require for their growth and survival.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using BDP-9066 in lab experiments is its potent anti-cancer activity. It can be used to study the mechanisms of cancer cell growth and proliferation, and its ability to inhibit HDACs makes it a promising candidate for the development of anti-cancer drugs. However, one of the limitations of using BDP-9066 in lab experiments is its high cost, which can limit its widespread use in research.

Future Directions

There are several future directions for the study of BDP-9066. One of the primary areas of interest is the development of BDP-9066-based anti-cancer drugs. Additionally, further studies are required to fully understand the mechanism of action of BDP-9066 and its potential applications in other fields of scientific research, such as neurodegenerative diseases and inflammation.
In conclusion, BDP-9066 is a promising synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Its potent anti-cancer activity, mechanism of action, and biochemical and physiological effects make it a promising candidate for the development of anti-cancer drugs. Further research is required to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of BDP-9066 involves the reaction of 2,4-dichlorobenzoic acid with 4-aminobenzoyl chloride in the presence of a suitable base. The reaction results in the formation of BDP-9066 as a white solid with a melting point of 208-209°C.

Scientific Research Applications

BDP-9066 has been extensively studied for its potential applications in various fields of scientific research. One of the primary areas of interest is its potential as an anti-cancer agent. Several studies have shown that BDP-9066 exhibits potent anti-cancer activity against various cancer cell lines, including breast, colon, and lung cancer.

properties

IUPAC Name

N-(4-benzamidophenyl)-2,4-dichlorobenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H14Cl2N2O2/c21-14-6-11-17(18(22)12-14)20(26)24-16-9-7-15(8-10-16)23-19(25)13-4-2-1-3-5-13/h1-12H,(H,23,25)(H,24,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BGDIGPJYTJKZSJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)NC(=O)C3=C(C=C(C=C3)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H14Cl2N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

385.2 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.